Cas no 791577-70-3 (6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid)

• Product Name: 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid
• CAS No: 791577-70-3
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5989259
• PubChem ID: 22271428
• Update Time: 2025-10-18

6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509494
• 6-{[(tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid
• 791577-70-3
• 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid

• Inchi： 1S/C11H15N3O4/c1-11(2,3)18-10(17)14(4)8-6-5-7(9(15)16)12-13-8/h5-6H,1-4H3,(H,15,16)
• InChI Key： ZZCQSTGAFNJMFE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CC=C(C(=O)O)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid

Recent Advances in the Study of 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid (CAS: 791577-70-3)

The compound 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid (CAS: 791577-70-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the pyridazine ring and the tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors and other small-molecule therapeutics targeting various diseases.

One of the most notable advancements involves the use of 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid in the development of selective inhibitors for protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, with improved selectivity and potency compared to existing inhibitors.

In addition to its applications in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of prodrugs. The Boc-protected amino group provides a convenient handle for further chemical modifications, enabling the design of prodrugs with enhanced bioavailability and targeted delivery. Recent preclinical studies have shown that prodrugs derived from 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid exhibit favorable pharmacokinetic properties and reduced toxicity profiles.

Another area of active research involves the use of this compound in fragment-based drug discovery (FBDD). Fragment-based approaches have gained popularity in recent years due to their ability to identify novel chemical scaffolds with high ligand efficiency. Researchers have reported the successful incorporation of 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid into fragment libraries, leading to the discovery of new lead compounds for various therapeutic targets.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural modifications and rigorous testing. Ongoing research efforts are focused on improving the drug-like properties of derivatives based on this scaffold.

In conclusion, 6-{[(Tert-butoxy)carbonyl](methyl)amino}pyridazine-3-carboxylic acid (CAS: 791577-70-3) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a building block for kinase inhibitors, prodrugs, and fragment-based drug discovery highlights its potential to contribute to the development of next-generation therapeutics. Future studies will likely explore its utility in additional therapeutic areas and further refine its pharmacological properties.